N-(2,3-dimethyl-6-quinoxalinyl)-3-phenyl-1-pyrrolidinecarbothioamide

• IUPAC Name: N-(2,3-dimethylquinoxalin-6-yl)-3-phenylpyrrolidine-1-carbothioamide
• InChI: InChI=1S/C21H22N4S/c1-14-15(2)23-20-12-18(8-9-19(20)22-14)24-21(26)25-11-10-17(13-25)16-6-4-3-5-7-16/h3-9,12,17H,10-11,13H2,1-2H3,(H,24,26)
• InChI Key: VQGDTCCJJISLQF-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=C2C=C(C=CC2=N1)NC(=S)N3CCC(C3)C4=CC=CC=C4)C
• Molecular Formula: C21H22N4S
• Molecular Weight: 362.5 g/mol

Description

N-(2,3-dimethyl-6-quinoxalinyl)-3-phenyl-1-pyrrolidinecarbothioamide, commonly known as DMQX, is a synthetic compound that has been extensively studied for its effects on the central nervous system. DMQX belongs to the class of compounds known as quinoxalines, which are known to have a wide range of biological activities, including antitumor, antibacterial, and antiviral properties.

Scientific Research Applications

DMQX has been extensively studied for its effects on the central nervous system, particularly its ability to block the activity of glutamate receptors. Glutamate is the primary excitatory neurotransmitter in the brain, and its receptors play a key role in learning, memory, and synaptic plasticity. DMQX has been shown to be a potent antagonist of the AMPA subtype of glutamate receptors, which are involved in fast excitatory synaptic transmission.

Mechanism of Action

DMQX acts as a competitive antagonist of AMPA receptors by binding to the receptor site and preventing glutamate from binding. This results in a decrease in the activity of excitatory neurons and a reduction in synaptic plasticity. DMQX has also been shown to block the activity of kainate receptors, another subtype of glutamate receptors.
Biochemical and Physiological Effects:
DMQX has been shown to have a number of biochemical and physiological effects, including a reduction in the release of dopamine and acetylcholine in the striatum, a decrease in the activity of the prefrontal cortex, and an increase in the activity of the hippocampus. DMQX has also been shown to have anxiolytic and anticonvulsant effects in animal models.

Advantages and Limitations for Lab Experiments

DMQX has several advantages for lab experiments, including its potency and selectivity for AMPA and kainate receptors, its ability to cross the blood-brain barrier, and its relatively low toxicity. However, DMQX does have some limitations, including its short half-life and the need for careful dosing to avoid toxicity.

Future Directions

There are several future directions for research on DMQX, including its potential use as a therapeutic agent for neurological disorders such as epilepsy, Alzheimer's disease, and Parkinson's disease. DMQX may also have applications in the study of synaptic plasticity and learning and memory. Further research is needed to understand the long-term effects of DMQX on the central nervous system and to develop more selective and potent AMPA receptor antagonists.

Synthesis Methods

DMQX can be synthesized by condensing 2,3-dimethoxyquinoxaline-6-thiol with 3-phenyl-1-pyrrolidinecarboxylic acid chloride in the presence of a base such as triethylamine. The reaction takes place in an organic solvent such as dichloromethane or chloroform, and the product is obtained by filtration and recrystallization.